BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide on the Physical
Properties of Pentafluoroiodoethane

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Pentafluoroiodoethane

Cat. No.: B1347087

This guide provides a comprehensive overview of the key physical properties of
Pentafluoroiodoethane (CzFsl), specifically its boiling point and density. The information is
intended for researchers, scientists, and professionals in drug development who may utilize this
compound in their work.

Quantitative Data Summary

The physical properties of Pentafluoroiodoethane are summarized in the table below,
providing a clear and concise reference.

Physical Property Value Conditions
- ) at standard atmospheric
Boiling Point 12-13 °C
pressure
Density 2.085 g/mL at 25 °C

2080 kg/m 3 Not specified, likely standard
m
° conditions

Experimental Protocols

While specific experimental documentation for the determination of Pentafluoroiodoethane'’s
physical properties is not detailed in the provided literature, standard methodologies for
determining the boiling point and density of haloalkanes are well-established.
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Boiling Point Determination:

A common and effective method for determining the boiling point of a small quantity of a liquid
is the Thiele Tube Method.[1]

o Sample Preparation: A small amount of Pentafluoroiodoethane (less than 0.5 mL) is placed
into a small test tube. A capillary tube, sealed at one end, is inverted and placed into the
sample.

e Apparatus Setup: The small test tube is attached to a thermometer, ensuring the sample is
aligned with the thermometer's bulb. This assembly is then placed into a Thiele tube
containing a high-boiling point oil (e.g., mineral oil).

o Heating: The Thiele tube is gently heated. As the temperature rises, the air trapped in the
capillary tube will expand and be released as a slow stream of bubbles.

o Observation: Heating continues until a steady and rapid stream of bubbles emerges from the
capillary tube. At this point, the heat source is removed.

o Measurement: The liquid is allowed to cool. The boiling point is the temperature at which the
stream of bubbles stops and the liquid just begins to enter the capillary tube.[1] This
indicates that the vapor pressure of the sample is equal to the atmospheric pressure.

Density Determination:

The density of a liquid is typically determined using a pycnometer or a hydrometer.

e Pycnometer Method:

o The mass of a clean, dry pycnometer (a flask with a specific volume) is accurately
measured.

o The pycnometer is filled with Pentafluoroiodoethane, and its mass is measured again.

o The mass of the Pentafluoroiodoethane is determined by subtracting the mass of the
empty pycnometer.
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o The density is calculated by dividing the mass of the liquid by the known volume of the
pycnometer. The measurement should be conducted at a constant, recorded temperature.

o Hydrometer Method:
o A sufficient amount of Pentafluoroiodoethane is placed in a graduated cylinder.

o A hydrometer, a calibrated instrument for measuring liquid density, is gently lowered into
the liquid until it floats freely.

o The density is read directly from the scale on the hydrometer at the point where the
surface of the liquid meets the stem.

Visualizations

The following diagram illustrates the general workflow for determining the boiling point of a
substance using the Thiele tube method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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